3-bromo-5-(methoxymethyl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one

• IUPAC Name: 3-bromo-5-(methoxymethyl)-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C8H8BrN3O2/c1-14-4-5-2-7(13)12-8(11-5)6(9)3-10-12/h2-3,10H,4H2,1H3
• InChI Key: NQXHMAZMMWHUTF-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=O)N2C(=N1)C(=CN2)Br
• Molecular Formula: C8H8BrN3O2
• Molecular Weight: 258.07 g/mol

Description

3-bromo-5-(methoxymethyl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one is a heterocyclic compound that belongs to the pyrazolo[1,5-a]pyrimidine family.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-5-(methoxymethyl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one typically involves the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems . This method allows for versatile structural modifications at various positions on the pyrazolo[1,5-a]pyrimidine scaffold.

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves optimizing the synthetic routes for large-scale production, ensuring high yield and purity. Techniques such as microwave-assisted synthesis and the use of efficient catalysts are often employed to enhance the reaction efficiency .

Chemical Reactions Analysis

Types of Reactions

3-bromo-5-(methoxymethyl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom at the 3-position can be substituted with different aryl or heteroaryl groups using Suzuki–Miyaura cross-coupling reactions.

Oxidation and Reduction: These reactions can modify the functional groups attached to the pyrazolo[1,5-a]pyrimidine core, altering its chemical properties.

Common Reagents and Conditions

Suzuki–Miyaura Cross-Coupling: This reaction uses aryl or heteroaryl boronic acids and a tandem catalyst XPhosPdG2/XPhos to avoid debromination.

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Major Products

The major products formed from these reactions include various arylated derivatives of the original compound, which can have different biological and chemical properties .

Scientific Research Applications

3-bromo-5-(methoxymethyl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one has several scientific research applications:

Medicinal Chemistry: It serves as a scaffold for designing antitumor agents and enzyme inhibitors.

Material Science: Due to its photophysical properties, it is used in the development of fluorescent probes and sensors.

Biological Research: It is studied for its potential to interact with various biological targets, making it useful in drug discovery.

Mechanism of Action

The mechanism of action of 3-bromo-5-(methoxymethyl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one involves its interaction with specific molecular targets. The compound can inhibit certain enzymes by binding to their active sites, thereby blocking their activity . This interaction can disrupt various biological pathways, leading to its potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 3-bromo-5-phenyl-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 3-bromo-5-phenyl-N-(pyridin-4-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine

Uniqueness

3-bromo-5-(methoxymethyl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one is unique due to its methoxymethyl group, which can influence its chemical reactivity and biological activity. This structural feature differentiates it from other similar compounds and can lead to distinct applications in various fields .